2-(N-benzylmethylsulfonamido)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[benzyl(methylsulfonyl)amino]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C16H17FN2O3S/c1-23(21,22)19(11-13-5-3-2-4-6-13)12-16(20)18-15-9-7-14(17)8-10-15/h2-10H,11-12H2,1H3,(H,18,20)
• InChI Key: GLCKGAYZJHRDBJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC1=CC=CC=C1)CC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C16H17FN2O3S
• Molecular Weight: 336.4 g/mol

Description

2-(N-benzylmethylsulfonamido)-N-(4-fluorophenyl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as BMSFA and is a sulfonamide derivative that has been found to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of BMSFA is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2) and the downregulation of nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB). COX-2 is an enzyme that is involved in the production of prostaglandins, which are involved in the inflammatory response. NF-κB is a transcription factor that is involved in the regulation of genes that are involved in the immune response.
Biochemical and Physiological Effects:
BMSFA has been found to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects. BMSFA has also been found to have potential applications in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

BMSFA has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its potential applications in scientific research. However, there are also limitations to using BMSFA in lab experiments. It is not a widely used compound, and there may be limited information available on its properties and effects. Additionally, the mechanism of action of BMSFA is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on BMSFA. One area of interest is the potential applications of BMSFA in the treatment of cancer. Further studies are needed to determine the efficacy of BMSFA in vivo and to identify the mechanisms by which it inhibits the growth of cancer cells. Another area of interest is the potential applications of BMSFA in the treatment of inflammatory diseases. Further studies are needed to determine the efficacy of BMSFA in vivo and to identify the mechanisms by which it inhibits inflammation. Finally, future research could focus on the development of new derivatives of BMSFA with improved properties and efficacy.

Synthesis Methods

The synthesis of BMSFA involves the reaction between 4-fluoroacetanilide and benzyl methyl sulfone in the presence of potassium carbonate and dimethylformamide. The reaction takes place at a temperature of 80°C and is complete in 24 hours. The resulting product is purified using column chromatography to obtain pure BMSFA.

Scientific Research Applications

BMSFA has been extensively studied for its potential applications in scientific research. It has been found to have anti-inflammatory, analgesic, and antipyretic effects. BMSFA has also been found to have potential applications in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.